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Executive Summary
5-Bromo-2'-chloro-2-hydroxybenzophenone is a halogenated diaryl ketone serving as a

critical scaffold in the synthesis of SGLT2 inhibitors (e.g., Dapagliflozin analogs) and other aryl-

C-glycoside therapeutics.[1][2] Its structural uniqueness lies in the ortho-hydroxy motif, which

facilitates strong intramolecular hydrogen bonding with the carbonyl oxygen.[2] This interaction

significantly influences its solubility profile, melting point behavior, and stability, making it a

distinct entity from its non-hydroxylated precursors.

This guide provides a definitive reference for the compound's physicochemical attributes,

establishing the "Gold Standard" for purity assessment in drug development workflows.
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Chemical Identity & Structural Characterization
Attribute Detail

IUPAC Name
(5-Bromo-2-hydroxyphenyl)(2-

chlorophenyl)methanone

Common Name 5-Bromo-2'-chloro-2-hydroxybenzophenone

CAS Registry Number 332104-54-8

Molecular Formula C₁₃H₈BrClO₂

Molecular Weight 311.56 g/mol

SMILES Oc1ccc(Br)cc1C(=O)c2ccccc2Cl

InChI Key JTYCQJZUXZTAEK-UHFFFAOYSA-N

Structural Class Halogenated Benzophenone / Phenolic Ketone

Structural Visualization
The following diagram illustrates the core connectivity and the critical intramolecular hydrogen

bond (O-H···O=C) that stabilizes the molecule and reduces its polarity relative to open

conformers.[2]
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Figure 1: Structural topology highlighting the intramolecular hydrogen bond responsible for the

compound's distinct solubility and melting point.

Physical & Thermodynamic Properties[1][2]
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The following data represents the expected values for high-purity (>98%) material. Deviations

from these ranges often indicate the presence of regioisomers (e.g., 3-bromo isomers) or

residual solvent.[1][2]

Core Physical Constants
Property Value / Range Condition / Note

Physical State Crystalline Solid
Powder or needles

(recrystallized)

Color Light Yellow to Yellow
Darkens upon oxidation/light

exposure

Melting Point (MP) 97 – 98 °C
Sharp range indicates high

purity

Boiling Point (Predicted) ~415 °C
At 760 mmHg (Decomposes

before BP)

Density (Predicted) 1.68 ± 0.1 g/cm³
High density due to Br/Cl

atoms

Flash Point >200 °C Non-volatile solid

Vapor Pressure < 0.01 mmHg At 25 °C (Negligible volatility)

Solubility & Partitioning
The LogP (Octanol/Water) is estimated at 4.8, classifying this compound as highly lipophilic.[2]
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Solvent Solubility Rating Application Relevance

Water Insoluble (< 0.1 mg/mL)
Requires surfactant for

aqueous assays

Dichloromethane (DCM) Excellent (> 100 mg/mL) Preferred extraction solvent

DMSO High (> 50 mg/mL)
Standard for biological stock

solutions

Ethanol / Methanol Moderate to High Good for recrystallization (hot)

Toluene Moderate Used in synthesis/workup

Spectral Analysis & Identification
For researchers verifying synthesized or purchased material, the following spectral features are

diagnostic.

Proton NMR (¹H-NMR) – 400 MHz, DMSO-d₆
δ 10.5–11.0 ppm (s, 1H):Phenolic -OH.[1][2] Typically sharp and downfield due to the

intramolecular hydrogen bond with the ketone carbonyl.[2]

δ 7.3–7.8 ppm (m, 7H): Aromatic region.[1][2]

Ring A (Phenol): Look for the specific coupling pattern of the 1,2,5-substitution.[1] The

proton ortho to the bromine and meta to the OH often appears as a doublet of doublets.

Ring B (2-Cl-Phenyl): Multiplet characteristic of ortho-substituted benzene.[1][2]

Infrared Spectroscopy (FT-IR)
3200–3400 cm⁻¹: Broad -OH stretch (weakened/shifted by H-bonding).[1][2]

1630–1650 cm⁻¹:C=O[1][2] (Ketone) stretch.[1][2] This value is lower than typical

benzophenones (~1660 cm⁻¹) due to conjugation and the intramolecular H-bond.[1][2]

~600–800 cm⁻¹: C-Cl and C-Br stretching vibrations (fingerprint region).[1][2]
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Synthesis & Purification Context
Understanding the synthesis aids in identifying potential impurities.[2] The standard route

involves a Friedel-Crafts Acylation.[1][2][3]

Synthetic Pathway
Reagents: 2-Chlorobenzoyl chloride + 4-Bromophenol.[1][2]

Catalyst: Aluminum Chloride (AlCl₃) or Titanium Tetrachloride (TiCl₄).[1][2]

Mechanism: The acyl group attacks the ortho position of the phenol (directed by the -OH

group) to form the benzophenone bridge.
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Figure 2: Synthesis workflow highlighting the origin of the target compound and potential

isomeric impurities.

Purification Protocol (Recrystallization)
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To achieve the melting point of 97–98°C, follow this purification strategy:

Solvent System: Ethanol/Water (9:[1][2]1) or pure Methanol.[1][2]

Procedure: Dissolve crude solid in boiling ethanol. Add water dropwise until turbidity just

persists.[1][2] Cool slowly to 4°C.

Critical Check: If MP is < 95°C, significant isomeric impurities (likely 3-bromo isomers) are

present.[1][2]

Handling, Stability & Safety (SDS Summary)
Hazard Identification (GHS)[1][2]

Signal Word:WARNING

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Storage & Stability
Storage: Store at 2–8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent

slow oxidation or hydrolysis over long periods.

Light Sensitivity: Mildly photosensitive; store in amber vials.[1][2]

Shelf Life: >2 years if stored properly in desiccated conditions.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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